Cas no 339990-02-2 (Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide)

• Product Name: Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide
• CAS No: 339990-02-2
• MF: C₃₅H₄₆N₆O₈
• MW: 678.775148868561
• MDL: MFCD04974135
• CID: 305087
• PubChem ID: 9896197
• Update Time: 2025-06-08

Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide Chemical and Physical Properties

Names and Identifiers

• L-a-Asparagine,N-acetyl-L-leucyl-L-prolyl-L-phenylalanyl-L-phenylalanyl-
• Ac-[Pro18, Asp21] [beta]- Amyloid (17 - 21), amide, iAb5p Pro18 Asp21
• Acetyl-(Pro??00Asp??)-Amyloidβ-Protein(17-21)amide
• Acetyl-(Pro18,Asp21)-Amyloid β -Protein (17-21) amide
• Acetyl-(Pro¹⁸,Asp²¹)-Amyloid β-Protein (17-21) amide
• AC-LEU-PRO-PHE-PHE-ASP-NH2
• A-BETA42 FIBRILLOGENESIS INHIBITOR III
• AC-LPFFD-NH2
• AMYLOID BETA42 FIBRILLOGENESIS INHIBITOR III
• IAB5P PRO18 ASP21
• IA-BETA5P
• IA5p
• (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-Acetamido-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-4-amino-4-oxobutanoic acid
• Acetyl-(pro18,asp21)-amyloid beta-protein(17-21)amide
• CHEMBL510763
• Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide
• 339990-02-2
• PD161910
• MFCD04974135
• AS 602704

• MDL： MFCD04974135
• Inchi： 1S/C35H46N6O8/c1-21(2)17-28(37-22(3)42)35(49)41-16-10-15-29(41)34(48)40-27(19-24-13-8-5-9-14-24)33(47)39-26(18-23-11-6-4-7-12-23)32(46)38-25(31(36)45)20-30(43)44/h4-9,11-14,21,25-29H,10,15-20H2,1-3H3,(H2,36,45)(H,37,42)(H,38,46)(H,39,47)(H,40,48)(H,43,44)/t25-,26-,27-,28-,29-/m0/s1
• InChI Key： DFIDZYQHBGZLHZ-ZIUUJSQJSA-N
• SMILES： O=C([C@H](CC(C)C)NC(C)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC(=O)O)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 678.33800
• Monoisotopic Mass: 678.33771245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 49
• Rotatable Bond Count: 22
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.10000
• LogP: 2.62980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide

Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide and CAS No. 339990-02-2: A Comprehensive Overview

The compound Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide, identified by the CAS number 339990-02-2, is a synthetic peptide that has garnered significant attention in the field of chemical and biomedical research. This peptide is derived from the amyloid-beta (Aβ) protein, a key component in the pathogenesis of Alzheimer's disease (AD). The specific modification of this peptide, involving the acetylation at position Pro18 and the amidation at position Asp21, enhances its stability and bioactivity, making it a valuable tool for both research and therapeutic applications.

Recent advancements in the understanding of neurodegenerative diseases have highlighted the critical role of Aβ peptides in the progression of AD. The aggregation of Aβ peptides into oligomers and plaques is a hallmark of AD pathology. Among these peptides, Aβ(17-21) has been extensively studied due to its ability to induce neurotoxicity and inflammation. The synthetic derivative Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide has been engineered to mimic the native sequence while improving its pharmacological properties.

The acetylation at position Pro18 and the amidation at position Asp21 are strategically designed modifications that enhance the peptide's solubility and binding affinity. These modifications also prevent unwanted degradation, ensuring prolonged activity in biological systems. Such improvements make this peptide an excellent candidate for use in high-throughput screening assays, as well as for developing novel therapeutic strategies against AD.

In recent years, significant progress has been made in elucidating the mechanisms underlying AD pathogenesis. Studies have demonstrated that Aβ(17-21) can interact with various cellular receptors and enzymes, leading to downstream effects such as oxidative stress, mitochondrial dysfunction, and neuroinflammation. The synthetic peptide Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide has been employed in several research models to investigate these interactions further. For instance, it has been used to study the role of Aβ peptides in synaptic dysfunction and memory impairment.

One of the most compelling aspects of this peptide is its potential as an immunotherapeutic agent. Aβ peptides can be recognized by the immune system, leading to the development of antibodies that target these peptides. The synthetic derivative Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide can serve as an antigenic mimic, facilitating the development of vaccines or monoclonal antibodies aimed at clearing Aβ deposits from the brain. Several clinical trials are currently underway evaluating such immunotherapeutic approaches.

The chemical synthesis of Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide involves sophisticated techniques that ensure high purity and yield. Advances in solid-phase peptide synthesis have made it possible to produce complex peptides like this one with remarkable precision. The use of protective groups and optimized coupling conditions is crucial to achieving the desired modifications at specific positions without side reactions.

The pharmacokinetic properties of this peptide have also been extensively studied. In vitro and in vivo experiments have shown that it exhibits good bioavailability and stability upon administration. This makes it a promising candidate for therapeutic use in humans. Additionally, its small size allows for easy penetration across the blood-brain barrier, which is essential for treating neurological disorders like AD.

The role of post-translational modifications in protein function cannot be overstated. In the case of Aβ peptides, modifications such as phosphorylation, glycation, and truncation significantly influence their pathogenic potential. The synthetic peptide Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide provides a controlled system for studying these modifications and their impact on protein behavior. By understanding these mechanisms, researchers can develop more targeted therapies that address specific pathological features of AD.

Ethical considerations are also important when developing therapies for neurodegenerative diseases. The use of animal models is necessary to evaluate the safety and efficacy of potential treatments before human trials can begin. The synthetic peptide Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide has been widely used in such models due to its well-characterized properties and minimal off-target effects.

The future directions for research involving this peptide are numerous. One area of interest is its potential use in combination therapies alongside other drugs targeting different aspects of AD pathogenesis. Additionally, exploring its role in other neurodegenerative diseases such as Parkinson's disease is an exciting prospect. The insights gained from studying this peptide could pave the way for new treatment paradigms that address multiple pathological mechanisms simultaneously.

In conclusion, Acetyl-(Pro18,Asp21)-Amyloid b-Protein (17-21) amide, identified by CAS number 339990-02-2, is a synthetic peptide with significant potential in both research and therapeutic applications. Its specific modifications enhance its stability and bioactivity, making it a valuable tool for studying AD pathogenesis and developing novel treatments. As research continues to uncover new insights into neurodegenerative diseases, compounds like this one will play an increasingly important role in advancing our understanding and treatment strategies.